Cas no 381666-72-4 (1H-1,4-Diazepine, hexahydro-1-[3-nitro-4-(phenylsulfonyl)phenyl]-)

• Product Name: 1H-1,4-Diazepine, hexahydro-1-[3-nitro-4-(phenylsulfonyl)phenyl]-
• CAS No: 381666-72-4
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 1488441
• Update Time: 2024-08-24

1H-1,4-Diazepine, hexahydro-1-[3-nitro-4-(phenylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, hexahydro-1-[3-nitro-4-(phenylsulfonyl)phenyl]-

• Inchi： 1S/C17H19N3O4S/c21-20(22)16-13-14(19-11-4-9-18-10-12-19)7-8-17(16)25(23,24)15-5-2-1-3-6-15/h1-3,5-8,13,18H,4,9-12H2
• InChI Key： AFHKNGDCWYVMKO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(S(C3=CC=CC=C3)(=O)=O)C([N+]([O-])=O)=C2)CCCNCC1

Computed Properties

• Exact Mass: 361.10977

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 597.3±50.0 °C(Predicted)
• PSA: 92.55
• pka: 10.14±0.20(Predicted)